N-(5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl)-2-(methylsulfonyl)benzamide

• IUPAC Name: N-[5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl]-2-methylsulfonylbenzamide
• InChI: InChI=1S/C14H9Cl2N3O4S2/c1-25(21,22)9-5-3-2-4-7(9)12(20)17-14-19-18-13(23-14)8-6-10(15)24-11(8)16/h2-6H,1H3,(H,17,19,20)
• InChI Key: UPDQZYLBDQBKJK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC=C1C(=O)NC2=NN=C(O2)C3=C(SC(=C3)Cl)Cl
• Molecular Formula: C14H9Cl2N3O4S2
• Molecular Weight: 418.3 g/mol

Description

N-(5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl)-2-(methylsulfonyl)benzamide is a useful research compound. Its molecular formula is C14H9Cl2N3O4S2 and its molecular weight is 418.26. The purity is usually 95%.
BenchChem offers high-quality N-(5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl)-2-(methylsulfonyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl)-2-(methylsulfonyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis of compounds with 1,3,4-oxadiazol rings, such as those related to "N-(5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl)-2-(methylsulfonyl)benzamide," often involves multi-step reactions that yield molecules with potential biological and pharmacological activities. These compounds are characterized using various analytical techniques, including NMR, IR, and mass spectrometry, to confirm their structures. The crystal structures of some of these derivatives have been elucidated through X-ray diffraction studies, providing insights into their molecular geometries and potential interaction mechanisms with biological targets (Sharma et al., 2016).

Anticancer and Antimicrobial Activities

Several derivatives containing the 1,3,4-oxadiazol moiety have been evaluated for their anticancer activities against various cancer cell lines. These studies have shown that specific derivatives exhibit moderate to excellent anticancer activities, potentially related to the structural features of the oxadiazol ring and its substitutions (Ravinaik et al., 2021). Additionally, compounds with this moiety have demonstrated significant antimicrobial activities, including antibacterial and antifungal effects, suggesting their potential as leads for the development of new antimicrobial agents (Naganagowda et al., 2011).

Anti-inflammatory and Anti-tubercular Effects

Research on 1,3,4-oxadiazol derivatives has also revealed their anti-inflammatory properties, offering potential therapeutic options for treating inflammation-related disorders. Moreover, some derivatives have been tested for anti-tubercular activity, with promising results that underscore the potential of these compounds in combating Mycobacterium tuberculosis infections (Dighe et al., 2012).